![molecular formula C15H11F3O4S2 B2485642 (7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 3-(trifluoromethyl)benzoate CAS No. 343373-77-3](/img/structure/B2485642.png)
(7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 3-(trifluoromethyl)benzoate
Description
(7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 3-(trifluoromethyl)benzoate is a useful research compound. Its molecular formula is C15H11F3O4S2 and its molecular weight is 376.36. The purity is usually 95%.
BenchChem offers high-quality (7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 3-(trifluoromethyl)benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 3-(trifluoromethyl)benzoate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of “1,1-dioxo-1,2,3,4-tetrahydro-1lambda~6~-thieno[2,3-b]thiopyran-4-yl 3-(trifluoromethyl)benzenecarboxylate” (also known as “(7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 3-(trifluoromethyl)benzoate” or “Bionet1_003118”), focusing on six unique applications:
Pharmaceutical Development
This compound is being explored for its potential as a pharmaceutical intermediate. Its unique structure, which includes a thieno[2,3-b]thiopyran ring system and a trifluoromethyl group, makes it a candidate for the development of new drugs, particularly those targeting specific enzymes or receptors .
Antimicrobial Agents
Research has indicated that derivatives of this compound may possess antimicrobial properties. The presence of the trifluoromethyl group is known to enhance the bioactivity of compounds, making them effective against a range of bacterial and fungal pathogens .
Agricultural Chemicals
In the field of agriculture, this compound is being studied for its potential use as a pesticide or herbicide. Its chemical structure allows it to interact with biological systems in ways that can inhibit the growth of unwanted plants or pests .
Material Science
The compound’s unique chemical properties make it a subject of interest in material science. It is being investigated for use in the development of new materials with specific properties, such as enhanced durability or resistance to environmental factors .
Catalysis
In the realm of catalysis, this compound is being explored for its potential to act as a catalyst in various chemical reactions. Its structure allows it to facilitate reactions that are otherwise difficult to achieve, making it valuable in industrial processes .
Organic Synthesis
This compound is also valuable in organic synthesis. It can be used as a building block for the synthesis of more complex molecules, which are then used in various chemical applications, including the development of new pharmaceuticals and materials.
These applications highlight the versatility and potential of “1,1-dioxo-1,2,3,4-tetrahydro-1lambda~6~-thieno[2,3-b]thiopyran-4-yl 3-(trifluoromethyl)benzenecarboxylate” in scientific research. Each field leverages different aspects of its unique chemical structure to achieve specific goals.
If you have any more questions or need further details on any of these applications, feel free to ask!
properties
IUPAC Name |
(7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 3-(trifluoromethyl)benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11F3O4S2/c16-15(17,18)10-3-1-2-9(8-10)13(19)22-12-5-7-24(20,21)14-11(12)4-6-23-14/h1-4,6,8,12H,5,7H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XZZUWUWFAWAUSF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)C2=C(C1OC(=O)C3=CC(=CC=C3)C(F)(F)F)C=CS2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11F3O4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 3-(trifluoromethyl)benzoate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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